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Compound of Interest

Compound Name: GYKI 53655 hydrochloride

Cat. No.: B1672568 Get Quote

For Immediate Release

This document provides detailed application notes and protocols for the dissolution of GYKI
53655 hydrochloride in aqueous solutions and dimethyl sulfoxide (DMSO). These guidelines

are intended for researchers, scientists, and drug development professionals working with this

non-competitive AMPA and kainate receptor antagonist.

Product Information
Name: GYKI 53655 hydrochloride

Synonyms: LY300168 hydrochloride

Molecular Formula: C₁₉H₂₀N₄O₃ · HCl

Molecular Weight: 388.85 g/mol

Mechanism of Action: GYKI 53655 hydrochloride is a non-competitive antagonist of AMPA

and kainate receptors.[1][2][3] It acts at an allosteric site on the AMPA receptor, inhibiting

channel gating that occurs after glutamate binding.[1] At higher concentrations, it can also

block certain kainate receptors.[1][2][3]
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GYKI 53655 hydrochloride exhibits good solubility in both water and DMSO, facilitating its use

in a variety of experimental paradigms.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water 100 38.88

Gentle warming and

sonication may be

required to achieve

higher concentrations.

[1][4]

DMSO 100 38.88
Readily soluble.[1][2]

[3]

Experimental Protocols
Preparation of Aqueous Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of GYKI 53655
hydrochloride in water.

Materials:

GYKI 53655 hydrochloride powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Vortex mixer

Water bath or heating block (optional)

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 3.8885

mg of GYKI 53655 hydrochloride.
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Aliquot the solvent: Add 1 mL of sterile, high-purity water to a sterile microcentrifuge tube.

Dissolve the compound: Add the weighed GYKI 53655 hydrochloride to the water.

Mix thoroughly: Vortex the solution until the compound is completely dissolved.

Gentle warming (if necessary): If the compound does not fully dissolve, gentle warming (e.g.,

in a 37°C water bath) and brief sonication can be applied.[1][4] Ensure the solution is clear

and free of precipitates before use.

Storage: For immediate use, keep the solution at room temperature. For short-term storage,

aliquot the solution and store at -20°C for up to one month.[1] For long-term storage, store at

-80°C for up to six months.[5] Avoid repeated freeze-thaw cycles.

Preparation of DMSO Stock Solutions
This protocol outlines the preparation of a 100 mM stock solution of GYKI 53655
hydrochloride in DMSO.

Materials:

GYKI 53655 hydrochloride powder

Anhydrous, cell culture-grade DMSO

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, weigh out 38.885

mg of GYKI 53655 hydrochloride.

Aliquot the solvent: Add 1 mL of anhydrous DMSO to a sterile microcentrifuge tube.

Dissolve the compound: Add the weighed GYKI 53655 hydrochloride to the DMSO.
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Mix thoroughly: Vortex the solution until the compound is completely dissolved. GYKI 53655
hydrochloride is readily soluble in DMSO.

Storage: For immediate use, keep the solution at room temperature. For short-term storage,

aliquot the solution and store at -20°C for up to one month.[1] For long-term storage, store at

-80°C for up to six months.[5]

Visualized Mechanisms and Workflows
Signaling Pathway of GYKI 53655 Hydrochloride
The following diagram illustrates the mechanism of action of GYKI 53655 hydrochloride as a

non-competitive antagonist of the AMPA receptor.
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Caption: Mechanism of Action of GYKI 53655.

Experimental Workflow for Solution Preparation
This diagram outlines the general workflow for preparing stock solutions of GYKI 53655
hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://hellobio.com/gyki-53655-hydrochloride.html
https://www.medchemexpress.com/GYKI53655_hydrochloride.html?locale=ja-JP
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://www.benchchem.com/product/b1672568?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for GYKI 53655 Solution Preparation
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Caption: Workflow for GYKI 53655 Solution Preparation.
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Important Considerations
Purity: Ensure the use of high-purity GYKI 53655 hydrochloride (≥98%) for accurate and

reproducible results.[2][3]

Hygroscopicity: GYKI 53655 hydrochloride powder should be stored desiccated at room

temperature.[1][2]

Solution Stability: It is recommended to prepare fresh solutions for each experiment.[1] If

storage is necessary, follow the recommended temperature and duration guidelines to

minimize degradation.

Precipitation: Before use, especially with stored aqueous solutions, equilibrate to room

temperature and visually inspect for any precipitation. If precipitate is present, gentle

warming and vortexing may be required to redissolve the compound.

Safety: Standard laboratory safety precautions should be followed when handling GYKI
53655 hydrochloride and its solvents. This product is for research use only and not for

human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GYKI 53655 hydrochloride | AMPA receptor antagonist | Hello Bio [hellobio.com]

2. rndsystems.com [rndsystems.com]

3. GYKI 53655 hydrochloride | AMPA Receptors | Tocris Bioscience [tocris.com]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Dissolving GYKI 53655 Hydrochloride: Application
Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://www.rndsystems.com/products/gyki-53655-hydrochloride_2555
https://www.tocris.com/products/gyki-53655-hydrochloride_2555
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://hellobio.com/gyki-53655-hydrochloride.html
https://www.rndsystems.com/products/gyki-53655-hydrochloride_2555
https://hellobio.com/gyki-53655-hydrochloride.html
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://www.benchchem.com/product/b1672568?utm_src=pdf-body
https://hellobio.com/gyki-53655-hydrochloride.html
https://www.benchchem.com/product/b1672568?utm_src=pdf-custom-synthesis
https://hellobio.com/gyki-53655-hydrochloride.html
https://www.rndsystems.com/products/gyki-53655-hydrochloride_2555
https://www.tocris.com/products/gyki-53655-hydrochloride_2555
https://www.medchemexpress.com/GYKI53655_hydrochloride.html?locale=es-ES
https://www.medchemexpress.com/GYKI53655_hydrochloride.html?locale=ja-JP
https://www.benchchem.com/product/b1672568#how-to-dissolve-gyki-53655-hydrochloride-in-water-and-dmso
https://www.benchchem.com/product/b1672568#how-to-dissolve-gyki-53655-hydrochloride-in-water-and-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1672568#how-to-dissolve-gyki-53655-hydrochloride-
in-water-and-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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